Cas no 14548-46-0 (4-Benzoylpyridine)

4-Benzoylpyridine Properties

Names and Identifiers

• Phenyl(pyridin-4-yl)methanone
• Phenyl 4-pyridyl ketone
• Phenyl (4 pyridyl) methanone
• 4-Benzoylpyridine
• Phenyl-4-pyridyl ketone
• ba33215
• AKOS 92859
• AKOS B022446
• Pyridine, 4-benzoyl-
• 4-pyridylphenylketone
• gamma-Benzoylpyridine
• Ba 33215
• 4-BENZOYLPYRIDINE 98%
• 4-Benzoylpyridine,98%
• Methanone, phenyl-4-pyridinyl-
• Phenyl(4-pyridinyl)methanone
• 4-Pyridyl phenyl ketone
• Ketone, phenyl 4-pyridyl
• 4-benzoyl pyridine
• .gamma.-Benzoylpyridine
• SKFLCXNDKRUHTA-UHFFFAOYSA-N
• 524YQ3O21T
• phenyl 4-pyridinyl ketone
• ChemDiv2_000073
• WLN: T6NJ DVR
• +Expand

• MDL： MFCD00006430
• InChIKey： SKFLCXNDKRUHTA-UHFFFAOYSA-N
• Inchi： 1S/C12H9NO/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11/h1-9H
• SMILES： O=C(C1C([H])=C([H])N=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0003864

Computed Properties

• Exact Mass: 183.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.068
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 30

Experimental Properties

• LogP: 2.31260
• PSA: 29.96000
• Refractive Index: 1.5880 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 130°C/1mmHg(lit.)
• Melting Point: 70.0 to 73.0 deg-C
• Flash Point: 150 ºC
• Color/Form: Powder
• Solubility: Soluble in ethanol and ether, slightly soluble in hot water
• Density: 1.1261 (rough estimate)

4-Benzoylpyridine Security Information

• Symbol: GHS07
• RTECS：OB6402000
• Safety Term：S24/25
• Safety Instruction： S24/25-S36-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• TSCA：Yes

4-Benzoylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%